2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)-4,4-dimethylpyrrolidin-3-yl]acetic acid
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Overview
Description
“2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)-4,4-dimethylpyrrolidin-3-yl]acetic acid” is a chemical compound with the molecular formula C23H25NO4 . It has a molecular weight of 379.46 . The compound is usually available in solid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C23H25NO4/c1-23(2)14-24(12-15(23)11-21(25)26)22(27)28-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,26) . This code provides a detailed representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 379.46 .Scientific Research Applications
Odor Detection and Chemical Interactions
Research on the detection of mixtures of homologous carboxylic acids, such as acetic, butyric, hexanoic, and octanoic acids, with model odorants, highlights the complexity of chemical interactions and the human sensory response. This study may inform the development of nuanced odor profiles for various applications, including food science, perfumery, and environmental monitoring (Miyazawa et al., 2009).
Metabolism and Excretion Studies
Understanding the metabolism and excretion pathways of complex molecules can be critical for drug development and toxicity studies. For instance, research on the metabolism and excretion of MK-0524, a prostaglandin D2 receptor antagonist, in humans provides valuable insights into the drug's pharmacokinetics, aiding in the optimization of dosing regimens and minimizing adverse effects (Karanam et al., 2007).
Environmental and Health Impacts
Investigations into the environmental exposure and health impacts of various compounds, including phenoxyherbicides and chlorophenols, contribute to our understanding of occupational and environmental safety. Such studies can inform regulations and protective measures to minimize exposure and mitigate potential health risks (Smith et al., 1984).
Biomonitoring and Exposure Assessment
The development of biomonitoring techniques for detecting specific compounds or their metabolites in biological samples is crucial for assessing human exposure to environmental contaminants. This approach aids in understanding the extent of exposure and potential health implications, facilitating risk assessment and management strategies (Silva et al., 2013).
Safety and Hazards
properties
IUPAC Name |
2-[1-(9H-fluoren-9-ylmethoxycarbonyl)-4,4-dimethylpyrrolidin-3-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO4/c1-23(2)14-24(12-15(23)11-21(25)26)22(27)28-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFUUWFWTZHOHSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CC1CC(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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